Cas no 1602700-59-3 (Pentane, 3-(bromomethyl)-3,4-dimethyl-1-(methylthio)-)

• Product Name: Pentane, 3-(bromomethyl)-3,4-dimethyl-1-(methylthio)-
• CAS No: 1602700-59-3
• MF: C₉H₁₉BrS
• MW: 239.21616101265
• CID: 5283401
• Update Time: 2025-07-17

Pentane, 3-(bromomethyl)-3,4-dimethyl-1-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-(bromomethyl)-3,4-dimethyl-1-(methylthio)-

• Inchi： 1S/C9H19BrS/c1-8(2)9(3,7-10)5-6-11-4/h8H,5-7H2,1-4H3
• InChI Key： CSFXAANKORJYCW-UHFFFAOYSA-N
• SMILES： C(SC)CC(CBr)(C)C(C)C

Additional information on Pentane, 3-(bromomethyl)-3,4-dimethyl-1-(methylthio)-

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 1602700-59-3 and Pentane, 3-(bromomethyl)-3,4-dimethyl-1-(methylthio)-

In the rapidly evolving field of chemical biology and pharmaceutical research, the compound with the CAS number 1602700-59-3 and the specific product name Pentane, 3-(bromomethyl)-3,4-dimethyl-1-(methylthio)- have garnered significant attention due to their potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential therapeutic uses.

The compound 1602700-59-3, a brominated pentane derivative, has been the subject of recent studies exploring its role as a versatile intermediate in organic synthesis. Researchers have demonstrated its utility in the construction of complex molecular architectures, particularly in the synthesis of bioactive molecules. Its unique structural features, including the bromomethyl and methylthio functional groups, make it a valuable building block for the development of novel pharmaceuticals.

Pentane, 3-(bromomethyl)-3,4-dimethyl-1-(methylthio)-, a closely related compound, has also been investigated for its potential in medicinal chemistry. Recent studies have focused on its reactivity and selectivity in various chemical transformations, such as nucleophilic substitutions and cross-coupling reactions. These investigations have revealed its potential as a key intermediate in the synthesis of sulfur-containing bioactive compounds, which are known for their diverse pharmacological activities.

One of the most promising applications of these compounds lies in their use as precursors for the development of anticancer agents. Recent preclinical studies have shown that derivatives of 1602700-59-3 exhibit potent cytotoxic effects against a range of cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggest that these compounds may act through the inhibition of key cellular pathways involved in tumor growth and survival.

In addition to their anticancer potential, these compounds have also been explored for their antimicrobial properties. Research has demonstrated that certain derivatives of Pentane, 3-(bromomethyl)-3,4-dimethyl-1-(methylthio)- exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This finding is particularly significant in the context of the growing global challenge of antibiotic resistance.

The synthesis and optimization of these compounds have been a focus of recent research efforts. Advances in synthetic methodologies, including the use of catalytic systems and green chemistry approaches, have improved the efficiency and sustainability of their production. These developments are critical for scaling up production and facilitating further biological evaluation.

Despite these promising findings, challenges remain in the development of these compounds as therapeutic agents. Issues such as solubility, stability, and pharmacokinetic properties need to be addressed through further structural modification and formulation studies. Ongoing research is also exploring the potential toxicity and safety profiles of these compounds, which are essential considerations for their translation into clinical applications.

In conclusion, the compounds 1602700-59-3 and Pentane, 3-(bromomethyl)-3,4-dimethyl-1-(methylthio)- represent exciting avenues for future research in chemical biology and pharmaceutical development. Their unique chemical properties and demonstrated biological activities make them valuable tools for drug discovery. Continued investigation into their mechanisms of action and therapeutic potential is warranted, with the ultimate goal of developing novel treatments for unmet medical needs.